Cas no 648956-90-5 (Benzene, 1,4-dimethoxy-2-[[(3-methoxyphenyl)methyl]thio]-)

• Product Name: Benzene, 1,4-dimethoxy-2-[[(3-methoxyphenyl)methyl]thio]-
• CAS No: 648956-90-5
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 411799
• PubChem ID: 12065357
• Update Time: 2025-04-19

Benzene, 1,4-dimethoxy-2-[[(3-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-[[(3-methoxyphenyl)methyl]thio]-
• 1,4-dimethoxy-2-[(3-methoxyphenyl)methylsulfanyl]benzene
• DTXSID40476806
• 648956-90-5

• Inchi： 1S/C16H18O3S/c1-17-13-6-4-5-12(9-13)11-20-16-10-14(18-2)7-8-15(16)19-3/h4-10H,11H2,1-3H3
• InChI Key： OYIKLFHLDFLMDC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 290.09774
• Monoisotopic Mass: 290.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 27.69